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1-(1-Hydroxy-1-
Compound Name:
methylethyl)cyclopentanol

cat. No.: B1296193

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(1-Hydroxy-1-methylethyl)cyclopentanol, with a CAS registry number of 5607-45-4, is a di-
tertiary alcohol. Its structure, featuring a cyclopentanol ring substituted with a 1-hydroxy-1-
methylethyl group, suggests its potential utility as a building block in organic synthesis. This
document provides a comprehensive overview of its known properties, a proposed synthetic
pathway, and safety considerations. Due to the limited availability of public experimental data,
some of the presented information is based on computational predictions and analogous
chemical principles.

Physicochemical Properties

The known physicochemical properties of 1-(1-Hydroxy-1-methylethyl)cyclopentanol are
summarized in the table below. It is important to note the distinction between experimentally
determined and computationally predicted values.
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Property Value Source
Molecular Formula CsH1602 [1]
Molecular Weight 144.21 g/mol [1]
Density 1.097 g/cm3 [1]
Boiling Point 234.1 °C at 760 mmHg [1112]
Melting Point Not available [1][2]
Flash Point 105.8 °C
No experimental data
N available. Expected to have
Solubility o )
some solubility in polar organic
solvents.
XLogP3 (Predicted) 0.6
Hydrogen Bond Donor Count 2
Hydrogen Bond Acceptor 5
Count
Rotatable Bond Count 1

Spectroscopic Data

As of the latest literature review, experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass

Spectrometry) for 1-(1-Hydroxy-1-methylethyl)cyclopentanol is not readily available in public

databases. Researchers are advised to acquire this data upon synthesis or acquisition of the

compound.

Synthesis and Purification

A plausible and common method for the synthesis of 1-(1-Hydroxy-1-

methylethyl)cyclopentanol is through the Grignard reaction. This involves the reaction of

cyclopentanone with a methylmagnesium halide (e.g., methylmagnesium bromide), followed by

the addition of acetone.
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Proposed Synthetic Workflow

Proposed Synthesis of 1-(1-Hydroxy-1-methylethyl)cyclopentanol

Step 1: Grignard Reagent Formation

Methyl Bromide Magnesium

+ Mg in dry ether

Step 2: Nucleophilic Addition

Methylmagnesium Bromide Cyclopentanone

&

yclopentanone

Step 3: Second Addition & Workup

Intermediate Alkoxide Acetone

+ Acetone

RN
Final Alkoxide Aqueous Workup (e.g., NH4CI)

+ Aqueous Workup

1-(1-Hydroxy-1-methylethyl)cyclopentanol

Click to download full resolution via product page

Caption: Proposed Grignard reaction workflow for the synthesis of the target compound.
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Hypothetical Experimental Protocol

Materials:

Magnesium turnings

e Anhydrous diethyl ether or THF

o Methyl bromide or methyl iodide

e Cyclopentanone

e Acetone

e Saturated agueous ammonium chloride solution
e Anhydrous magnesium sulfate

Procedure:

» Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and nitrogen inlet, add magnesium turnings. Add a solution of
methyl bromide in anhydrous diethyl ether dropwise to initiate the reaction. Once the reaction
begins, add the remaining methyl bromide solution at a rate that maintains a gentle reflux.
After the addition is complete, reflux the mixture for an additional 30 minutes to ensure
complete formation of the Grignard reagent.

 First Nucleophilic Addition: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a
solution of cyclopentanone in anhydrous diethyl ether dropwise with stirring. Allow the
reaction to stir at O °C for 1 hour and then at room temperature for 1 hour.

e Second Nucleophilic Addition: Again, cool the reaction mixture to 0 °C. Add a solution of
acetone in anhydrous diethyl ether dropwise. After the addition, allow the reaction to warm to
room temperature and stir overnight.

o Workup and Isolation: Cool the reaction mixture to 0 °C and slowly quench by the dropwise
addition of a saturated aqueous ammonium chloride solution. Separate the organic layer,
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and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with
brine, and dry over anhydrous magnesium sulfate.

 Purification: Filter the drying agent and remove the solvent under reduced pressure. The
crude product can be purified by vacuum distillation or column chromatography on silica gel.

Applications in Drug Development and Research

The di-tertiary alcohol functionality of 1-(1-Hydroxy-1-methylethyl)cyclopentanol makes it a
potential precursor for the synthesis of more complex molecules. Tertiary alcohols are common
motifs in pharmacologically active compounds and can influence properties such as metabolic
stability and solubility. This compound could serve as a starting material or intermediate in the
synthesis of novel small molecules for screening in drug discovery programs.

Safety and Handling

No specific toxicological data for 1-(1-Hydroxy-1-methylethyl)cyclopentanol is available.
However, based on its chemical structure as an alcohol, general laboratory safety precautions
should be followed. It is advisable to handle this compound in a well-ventilated fume hood.
Personal protective equipment, including safety goggles, gloves, and a lab coat, should be
worn. In case of contact with skin or eyes, rinse immediately with plenty of water.

Conclusion

1-(1-Hydroxy-1-methylethyl)cyclopentanol is a chemical compound with potential
applications in organic synthesis. While its basic physicochemical properties are known, there
is a significant lack of publicly available experimental data, including its melting point, solubility,
and spectroscopic characteristics. The proposed synthetic protocol offers a viable route for its
preparation in a laboratory setting. Further research is required to fully characterize this
compound and explore its potential applications in drug development and other areas of
chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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